N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol
• IUPAC Name: N-[4-(azepan-1-ylsulfonyl)phenyl]-1,5-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H24N4O3S/c1-14-17(13-19-21(14)2)18(23)20-15-7-9-16(10-8-15)26(24,25)22-11-5-3-4-6-12-22/h7-10,13H,3-6,11-12H2,1-2H3,(H,20,23)
• InChI Key: QONDCJCYRFTYOB-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3

Description

N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide, also known as AZD7325, is a selective agonist of the GABA-A receptor. It has been studied for its potential therapeutic applications in several neurological and psychiatric disorders, including anxiety, insomnia, and epilepsy.

Mechanism of Action

N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide acts as a selective agonist of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the inhibitory effects of GABA, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide has been shown to have anxiolytic and sedative effects in preclinical studies. It has also been shown to reduce alcohol intake and withdrawal symptoms in animal models. In addition, N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide has been studied for its potential in treating epilepsy, as it has been shown to have anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide in lab experiments is its selectivity for the GABA-A receptor, which allows for more precise targeting of the receptor. However, one limitation is that its effects may be influenced by factors such as age, sex, and genetic background, which can make it difficult to generalize findings to humans.

Future Directions

There are several future directions for research on N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide. One area of interest is its potential in treating anxiety and insomnia in humans. Another area of interest is its potential in treating alcohol use disorder and withdrawal symptoms. Additionally, further research is needed to better understand the mechanisms underlying its anticonvulsant effects and to explore its potential in treating other neurological and psychiatric disorders.

Synthesis Methods

N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide can be synthesized through a five-step process involving the reaction of 1,5-dimethyl-1H-pyrazole-4-carboxylic acid with 4-(bromomethyl)benzenesulfonyl chloride, followed by the reaction with 1-azepanamine. The resulting product is then treated with trifluoroacetic acid to remove the protecting group, yielding N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-[4-(1-azepanylsulfonyl)phenyl]-1,5-dimethyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders, including anxiety, insomnia, and epilepsy. It has been shown to have anxiolytic and sedative effects in preclinical studies, and has also been studied for its potential in treating alcohol withdrawal symptoms.